Methyl 3,3,3-trifluoro-2-(phenylimino)propanoate

• IUPAC Name: methyl 3,3,3-trifluoro-2-phenyliminopropanoate
• InChI: InChI=1S/C10H8F3NO2/c1-16-9(15)8(10(11,12)13)14-7-5-3-2-4-6-7/h2-6H,1H3
• InChI Key: JXSXOWVIODLROB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=NC1=CC=CC=C1)C(F)(F)F
• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol

Description

“Methyl 3,3,3-trifluoro-2-(phenylimino)propanoate” is an organic compound with the molecular formula C10H8F3NO2. It is used in research and is classified under organic building blocks and benzene compounds.

Physical And Chemical Properties Analysis

“this compound” should be stored sealed in a dry environment at 2-8°C. The boiling point is not specified.

Scientific Research Applications

Reactions with Nucleophiles

Methyl 3,3,3-trifluoro-2-(phenylimino)propanoate has been studied for its reactions with various nucleophiles. For instance, reactions with methanol, p-toluidine, phenylhydrazine, and others led to the formation of various acyclic 2-substituted derivatives and trifluoromethyl-containing heterocyclic N-substituted 2-aminopyridine derivatives (Sokolov & Aksinenko, 2010).

Formation of Fluorine-Containing Heterocyclic Derivatives

The compound is also significant in the synthesis of fluorine-containing heterocyclic derivatives. A specific study demonstrated the reaction of this compound with 1,3-binucleophiles, resulting in the formation of fluorine-containing heterocyclic 3-methyl-1-phenylpyrazol-5-one derivatives (Sokolov & Aksinenko, 2012).

Synthesis of Pyrimidine and Pyrimidine-like Derivatives

Another research focused on the cyclocondensation of derivatives of this compound, resulting in the synthesis of pyrimidine and pyrimidine-like derivatives. These compounds have potential applications in various fields, including pharmaceuticals and agrochemicals (Flores et al., 2013).

Oxidation of Secondary Alcohols

In the field of organic chemistry, the oxidation reactions of secondary alcohols involving derivatives of this compound have been explored. This study provided insights into the reaction kinetics and product formation (Norcross et al., 1997).

Enantiomer Purification

The compound has also been studied for its potential in enantiomer purification. This research involved the modification of compounds with a sublimation enabling tag, demonstrating the compound's utility in enantiomer purification processes (Ueki, Yasumoto, & Soloshonok, 2010).

Safety and Hazards

This compound is labeled with the signal word "Warning". The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), and H319 (Causes serious eye irritation). The precautionary statements include P501 (Dispose of contents/container to an approved waste disposal plant), P270 (Do not eat, drink or smoke when using this product), P264 (Wash thoroughly after handling), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water), P337+P313 (If eye irritation persists: Get medical advice/attention), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362+P364 (Take off contaminated clothing and wash it before reuse), P332+P313 (If skin irritation occurs: Get medical advice/attention), P301+P312+P330 (IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth).